Cas no 17832-28-9 (1,4-Butanediol Vinyl Ether)

• Product Name: 1,4-Butanediol Vinyl Ether
• CAS No: 17832-28-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00080697
• CID: 50896
• PubChem ID: 87577529
• Update Time: 2025-06-15

1,4-Butanediol Vinyl Ether Chemical and Physical Properties

Names and Identifiers

• Hydroxybutyl vinyl ether
• 1,4-Butanediol vinyl ether
• Tetramethylene Glycol Monovinyl Ether (stabilized with KOH)
• 1,4-Butanediol Monovinyl Ether
• 4-(ethenyloxy)-1-butano
• 4-(ethenyloxy)-1-Butanol
• 4-(Vinyloxy)-1-butanol
• 4-Hydroxybutyl Vinyl
• 4-hydroxybutyl vinyl ether
• 4-vinyloxy-butan-1-ol
• 4-Vinyloxybutane-1-ol
• 4-VINYLOXYBUTANOL
• 5-Oxa-6-heptene-1-ol
• HBVE
• TetraMethylene Glycol Monovinyl Ether
• 4-Vinyloxybutanol (stabilized with KOH)
• 4-(Vinyloxy)butan-1-ol
• 1-Butanol, 4-(ethenyloxy)-
• 8LGM5RZX0N
• 4-(Ethenyloxy)butan-1-ol
• HBUVE
• Hydroxybutyvinyl ether
• 4-ethenoxybutan-1-ol
• 4-vinyloxy-1-butanol
• 4-hydroxybutylvinyl ether
• 1,4-Butanediolvinylether
• DSSTox_RID_80533
• DSSTox_CID_24854
• 1,4-butanediolmonovinylether
• DSSTox_GSID_44854
• 1-Butano
• EINECS 241-793-5
• NCGC00256071-01
• E81009
• MFCD00080697
• 4-(VINYLOXY)BUTANOL
• CHEMBL3182123
• A812358
• Q27270719
• 4-ETHENYLOXY-1-BUTANOL
• RAPI-CURE HBVE
• DTXCID4024854
• butane-1,4-diol; vinyloxyethylene
• HMBNQNDUEFFFNZ-UHFFFAOYSA-N
• 31244-41-4
• EC 241-793-5
• SCHEMBL36631
• 1-BUTANOL, 4-(VINYLOXY)-
• NS00008292
• EN300-7465856
• Tox21_301676
• (Ethenyloxy)-butanol
• DTXSID6044854
• 1,4-Butanediol vinyl ether, contains 0.01% potassium hydroxide as stabilizer, 99%
• SCHEMBL4287931
• CAS-17832-28-9
• AKOS015915491
• CS-0077087
• UNII-8LGM5RZX0N
• T1796
• 17832-28-9
• FT-0637609
• 1,4-Butanediol Vinyl Ether

• MDL： MFCD00080697
• Inchi： 1S/C6H12O2/c1-2-8-6-4-3-5-7/h2,7H,1,3-6H2
• InChI Key： HMBNQNDUEFFFNZ-UHFFFAOYSA-N
• SMILES： O(C=C)CCCCO

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• XLogP3: 0.8

Experimental Properties

• Color/Form: Uncertain
• Density: 0.939 g/mL at 25 °C(lit.)
• Melting Point: -33 ºC
• Boiling Point: 86°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.444(lit.)
• Solubility: 75g/l
• Water Partition Coefficient: 75 g/L (20 ºC)
• PSA: 29.46000
• LogP: 0.91900
• Solubility: Water solubility 75 g/l (20 º C)

1,4-Butanediol Vinyl Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： 22-52/53
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22
• Explosive Limit：1.4-9.9%(V)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on 1,4-Butanediol Vinyl Ether

Chemical Profile of 1,4-Butanediol Vinyl Ether (CAS No. 17832-28-9)

1,4-Butanediol Vinyl Ether, with the chemical formula C₆H₁₀O₂ and CAS number 17832-28-9, is a versatile monomer widely utilized in polymer chemistry and industrial applications. This compound serves as a crucial intermediate in the synthesis of various polymers, resins, and specialty chemicals. Its unique structure, featuring a vinyl ether functional group linked to a 1,4-butanediol backbone, imparts distinctive reactivity and properties that make it valuable in modern chemical manufacturing.

The vinyl ether moiety in 1,4-butanediol vinyl ether enables participation in polymerization reactions such as free-radical, cationic, or anionic mechanisms, depending on the reaction conditions. This reactivity is leveraged in the production of thermoplastic and thermosetting polymers, where the compound acts as a monomer or crosslinking agent. Recent advancements in polymer science have highlighted its role in developing high-performance materials with enhanced mechanical strength, thermal stability, and chemical resistance.

In industrial applications, 1,4-butanediol vinyl ether is particularly notable for its use in producing coatings and adhesives. The incorporation of this monomer into polymer matrices improves film-forming properties, leading to coatings with superior durability and flexibility. Furthermore, its compatibility with other vinyl-based monomers allows for the design of copolymers with tailored functionalities, expanding its utility in niche applications such as automotive coatings and electronics encapsulants.

Recent research has also explored the potential of 1,4-butanediol vinyl ether in bio-based polymer systems. By modifying its synthesis pathway to utilize renewable feedstocks derived from 1,4-butanediol obtained from biomass sources, scientists are working toward more sustainable alternatives to traditional petrochemical-derived monomers. These efforts align with global initiatives to reduce carbon footprints and promote green chemistry practices.

The 1,4-butanediol backbone of this compound contributes to its solubility in various organic solvents while maintaining good processability during polymerization. This characteristic makes it particularly useful in industrial-scale production where solvent efficiency and reaction kinetics are critical factors. Additionally, the absence of problematic functional groups ensures that 1,4-butanediol vinyl ether remains compliant with environmental regulations and workplace safety standards.

From an academic perspective, the study of 1,4-butanediol vinyl ether has provided insights into the mechanisms of vinyl ether polymerization. Researchers have utilized computational modeling and experimental techniques to elucidate how structural variations influence reaction pathways. These findings not only advance theoretical understanding but also guide practical applications by predicting polymer properties based on monomer design.

In conclusion,1,4-butanediol vinyl ether (CAS No. 17832-28-9) represents a significant compound in modern chemical manufacturing. Its versatility as a monomer for polymers and resins underscores its importance across multiple industries. As research continues to uncover new applications and sustainable synthesis methods,1,4-butanediol vinyl ether is poised to remain a key material in advancing high-performance materials science.